Cas no 77139-81-2 ( )

• Product Name: &nbsp
• CAS No: 77139-81-2
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 983217
• PubChem ID: 64479
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 2-(1-adamantyl)-1H-imidazole
• 2-(1-adamantyl)imidazole
• 2-adamantylchloroformate
• 2-adamantylimidazole
• AG-F-81856
• CTK4J7100
• SCHEMBL4872720
• 77139-81-2
• NSC 283155
• NSC-348100
• 1H-Imidazole, 1-tricyclo(3.3.1.13,7)dec-1-yl-
• Imidazole, 2-(1-adamantyl)-
• Oprea1_758686
• adamantylimidazole
• NSC 348100
• NSC348100
•  

• Inchi： 1S/C13H18N2/c1-2-15-12(14-1)13-6-9-3-10(7-13)5-11(4-9)8-13/h1-2,9-11H,3-8H2,(H,14,15)
• InChI Key： BAMREGSUDFYWTC-UHFFFAOYSA-N
• SMILES： N1C=CN=C1C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 202.14714
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68
• LogP: 2.87750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles